Cas no 1824057-25-1 (Methyl 2-(2,2-difluoroacetyl)benzoate)
Methyl 2-(2,2-difluoroacetyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- 1824057-25-1
- methyl 2-(2,2-difluoroacetyl)benzoate
- EN300-1931753
- Methyl 2-(2,2-difluoroacetyl)benzoate
-
- Inchi: 1S/C10H8F2O3/c1-15-10(14)7-5-3-2-4-6(7)8(13)9(11)12/h2-5,9H,1H3
- InChI Key: LGEPWWJUYAMMCS-UHFFFAOYSA-N
- SMILES: FC(C(C1C=CC=CC=1C(=O)OC)=O)F
Computed Properties
- Exact Mass: 214.04415044g/mol
- Monoisotopic Mass: 214.04415044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4Ų
Methyl 2-(2,2-difluoroacetyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1931753-1g |
methyl 2-(2,2-difluoroacetyl)benzoate |
1824057-25-1 | 1g |
$943.0 | 2023-09-17 | ||
| Enamine | EN300-1931753-5g |
methyl 2-(2,2-difluoroacetyl)benzoate |
1824057-25-1 | 5g |
$2732.0 | 2023-09-17 | ||
| Enamine | EN300-1931753-10g |
methyl 2-(2,2-difluoroacetyl)benzoate |
1824057-25-1 | 10g |
$4052.0 | 2023-09-17 | ||
| Enamine | EN300-1931753-0.05g |
methyl 2-(2,2-difluoroacetyl)benzoate |
1824057-25-1 | 0.05g |
$792.0 | 2023-09-17 | ||
| Enamine | EN300-1931753-0.1g |
methyl 2-(2,2-difluoroacetyl)benzoate |
1824057-25-1 | 0.1g |
$829.0 | 2023-09-17 | ||
| Enamine | EN300-1931753-0.25g |
methyl 2-(2,2-difluoroacetyl)benzoate |
1824057-25-1 | 0.25g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1931753-0.5g |
methyl 2-(2,2-difluoroacetyl)benzoate |
1824057-25-1 | 0.5g |
$905.0 | 2023-09-17 | ||
| Enamine | EN300-1931753-1.0g |
methyl 2-(2,2-difluoroacetyl)benzoate |
1824057-25-1 | 1g |
$943.0 | 2023-06-02 | ||
| Enamine | EN300-1931753-2.5g |
methyl 2-(2,2-difluoroacetyl)benzoate |
1824057-25-1 | 2.5g |
$1848.0 | 2023-09-17 | ||
| Enamine | EN300-1931753-5.0g |
methyl 2-(2,2-difluoroacetyl)benzoate |
1824057-25-1 | 5g |
$2732.0 | 2023-06-02 |
Methyl 2-(2,2-difluoroacetyl)benzoate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Methyl 2-(2,2-difluoroacetyl)benzoate
Methyl 2-(2,2-difluoroacetyl)benzoate (CAS No. 1824057-25-1): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 2-(2,2-difluoroacetyl)benzoate, identified by its unique Chemical Abstracts Service number CAS No. 1824057-25-1, is a significant compound in the realm of pharmaceutical chemistry. This organic molecule, characterized by its ester and difluoroacetyl functional groups, has garnered attention due to its versatile applications in the synthesis of bioactive molecules. The structural motif of Methyl 2-(2,2-difluoroacetyl)benzoate positions it as a valuable intermediate in the development of novel therapeutic agents, particularly those targeting complex biological pathways.
The relevance of this compound is underscored by its role in the synthesis of advanced pharmaceuticals. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated derivatives in enhancing drug efficacy and metabolic stability. The presence of two fluorine atoms in the 2,2-difluoroacetyl moiety contributes to the lipophilicity and binding affinity of the resulting molecules, making Methyl 2-(2,2-difluoroacetyl)benzoate a preferred building block for drug designers.
In particular, the benzoate backbone provides a scaffold that is amenable to further functionalization, enabling the creation of diverse pharmacophores. This flexibility has been exploited in the design of inhibitors for enzymes such as kinases and proteases, which are pivotal targets in oncology and inflammatory diseases. The difluoroacetyl group, known for its ability to modulate enzyme activity through steric and electronic effects, adds another layer of tunability to the molecular structure.
Recent studies have demonstrated the utility of Methyl 2-(2,2-difluoroacetyl)benzoate in the synthesis of small-molecule inhibitors with potent biological activity. For instance, derivatives of this compound have been shown to exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are overexpressed in various cancer types. The fluorine atoms enhance the binding interactions within the active site of these kinases, leading to improved drug potency and selectivity.
The pharmaceutical industry has also explored the use of Methyl 2-(2,2-difluoroacetyl)benzoate in the development of antiviral agents. Fluorinated compounds have been recognized for their ability to interfere with viral replication by inhibiting key enzymes involved in viral polymerization and assembly. By incorporating this intermediate into drug candidates, researchers aim to develop treatments that are both effective and resistant to resistance mechanisms.
Furthermore, the synthesis of Methyl 2-(2,2-difluoroacetyl)benzoate itself represents a fascinating example of modern synthetic methodologies. The preparation typically involves multi-step reactions that showcase the interplay between esterification and fluorination techniques. These synthetic strategies not only highlight the versatility of organic transformations but also contribute to the optimization of industrial-scale production processes.
The growing interest in fluorinated pharmaceuticals has spurred innovation in synthetic chemistry. Researchers are continuously refining methodologies to introduce fluorine atoms with high precision and yield. The use of Methyl 2-(2,2-difluoroacetyl)benzoate as a precursor exemplifies this trend, as it allows for the efficient construction of complex molecular architectures while maintaining high chemical purity.
In conclusion, Methyl 2-(2,2-difluoroacetyl)benzoate (CAS No. 1824057-25-1) stands as a cornerstone in contemporary pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research progresses, the applications of this compound are expected to expand further, reinforcing its significance in addressing global health challenges through advanced chemical solutions.
1824057-25-1 (Methyl 2-(2,2-difluoroacetyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)